methyl (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(4-methylphenyl)prop-2-enoate

• IUPAC Name: methyl (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(4-methylphenyl)prop-2-enoate
• InChI: InChI=1S/C17H13ClF3NO2/c1-10-3-5-11(6-4-10)7-13(16(23)24-2)15-14(18)8-12(9-22-15)17(19,20)21/h3-9H,1-2H3/b13-7-
• InChI Key: LKZJBTFSFHUDCK-QPEQYQDCSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C=C(C2=C(C=C(C=N2)C(F)(F)F)Cl)C(=O)OC
• Isomeric SMILES: CC1=CC=C(C=C1)/C=C(/C2=C(C=C(C=N2)C(F)(F)F)Cl)\C(=O)OC
• Molecular Formula: C17H13ClF3NO2
• Molecular Weight: 355.7 g/mol

Description

Methyl (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(4-methylphenyl)prop-2-enoate is a useful research compound. Its molecular formula is C17H13ClF3NO2 and its molecular weight is 355.74. The purity is usually 95%.
BenchChem offers high-quality methyl (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(4-methylphenyl)prop-2-enoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(4-methylphenyl)prop-2-enoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Isomorphous Structure Analysis

• Research into isomorphous structures involving similar compounds, like "methyl (Z)-2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-3-(4-methylphenyl)prop-2-enoate," provides insights into the chlorine-methyl exchange rule, which is significant for understanding molecular interactions and disorder within these structures (Rajni Swamy et al., 2013).

Synthesis of Functionalized Compounds

• These compounds are used as scaffolds for synthesizing highly functionalized derivatives, useful in various chemical reactions and molecular syntheses (Ruano et al., 2005).

Biological Imaging Applications

• They are involved in the creation of fluorescent sensors, like Zinpyr family dyes, used for biological imaging and studying metal ion interactions in vivo (Nolan et al., 2006).

Crystal Structure Analysis

• Crystal structure analysis of such compounds offers insights into molecular geometry, bonding, and interactions, essential for understanding their properties and potential applications in materials science (Li et al., 2005).

Structural Elucidation in Drug Synthesis

• They are crucial in the structural elucidation of synthetic intermediates in drug development processes, highlighting their role in understanding and improving pharmaceutical synthesis (Sheng et al., 2017).

Photocatalytic Properties

• Research into coordination polymers derived from similar compounds has led to the development of materials with significant photocatalytic activity, useful in environmental remediation and energy applications (Liu et al., 2016).